Pandex

• CAS: 26375-23-5
• Molecular Formula: C25H30N2O8
• Molecular Weight: 486.5 g/mol
• SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O.C(CCC(=O)O)CC(=O)O.C(CCO)CO
• InChI: InChI=1S/C15H10N2O2.C6H10O4.C4H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;7-5(8)3-1-2-4-6(9)10;5-3-1-2-4-6/h1-8H,9H2;1-4H2,(H,7,8)(H,9,10);5-6H,1-4H2
• InChIKey: HAEYUVRYHUAJJK-UHFFFAOYSA-N

Pandex (CAS 26375-23-5) is a polyester-based thermoplastic polyurethane (TPU) engineered for applications demanding high abrasion resistance, oil/solvent resistance, and mechanical strength. Unlike polyether TPU or generic elastomers, this polyester-TPU excels in continuous wear scenarios—seals, gaskets, hydraulic hoses, conveyor belts, automotive interiors, and safety footwear. Substituting without rigorous validation risks premature failure. For industrial buyers seeking a high-purity, performance-validated TPU with proven differentiation, Pandex delivers reliability where alternative materials fail. Inquire now for bulk pricing and technical data sheets.

Pandex (CAS 26375-23-5): A Polyester-Based Thermoplastic Polyurethane for High-Wear Applications

Pandex (CAS 26375-23-5) is a commercial designation for a polyester-based thermoplastic polyurethane (TPU) elastomer, a versatile class of polymers known for their balance of high elasticity, abrasion resistance, and mechanical strength . Its chemical structure is defined as a polymer of hexanedioic acid, 1,4-butanediol, and 1,1'-methylenebis[4-isocyanatobenzene], indicating a polyester polyol backbone . Unlike pharmaceuticals that coincidentally share the 'Pandex' name, this CAS number refers exclusively to this specific polymer, which is utilized in demanding industrial applications including automotive parts, footwear, and adhesives [1].

• [1] MatWeb. (n.d.). Wanhua Chemical Wanthane® WHT-1185EC Polyester-based TPU. Retrieved from https://apm.matweb.com View Source

Why Pandex (CAS 26375-23-5) Cannot Be Simply Substituted with Other TPU or Elastomer Classes

The performance profile of a thermoplastic polyurethane is intrinsically linked to its specific chemical composition, particularly the choice of polyol (e.g., polyester vs. polyether) and the hard/soft segment ratio [1]. Substituting Pandex, a polyester-based TPU, with a polyether-based TPU or a different elastomer like TPR or PETG without rigorous validation will likely lead to premature failure in applications requiring high abrasion resistance, oil resistance, or specific load-bearing capabilities [2]. The key material properties differ significantly across sub-classes, as evidenced by comparative studies showing, for example, a 21.4% difference in peel strength between ether- and ester-based TPUs of the same hardness [3].

• [1] Klute, M., & Heim, H.-P. (2025). A Comparison of Ester- and Ether-Based Bio-TPUs With Regard to Their Resistance to Environmental Influences in Terms of Their Mechanical and Adhesive Properties. Biopolymers, e70051. View Source
• [2] OFweek New Materials Network. (2021). What is the difference between polyether TPU and polyester TPU? Retrieved from https://xincailiao.ofweek.com/news/2021-08/ART-180400-11000-30514669.html View Source
• [3] Klute, M., & Heim, H.-P. (2025). A Comparison of Ester- and Ether-Based Bio-TPUs With Regard to Their Resistance to Environmental Influences in Terms of Their Mechanical and Adhesive Properties. Biopolymers, e70051. (Data: ether-based TPU had 21.4% higher peel strength than ester-based TPU of the same 95 Shore A hardness). View Source

Quantitative Performance Benchmarks for Pandex (CAS 26375-23-5) and Polyester TPUs

Polyester-Based TPU vs. Polyether-Based TPU: Comparative Mechanical Property Advantages

As a polyester-based TPU, Pandex is expected to exhibit superior tensile strength, tear strength, and abrasion resistance compared to polyether-based TPU alternatives. This is a consistent class-level distinction documented in multiple technical resources [1][2].

Evidence Dimension	Comparative Mechanical Properties
Target Compound Data	Higher
Comparator Or Baseline	Polyether-based TPU: Lower
Quantified Difference	Qualitative difference (e.g., tensile strength: Polyester > Polyether; tear strength: Polyester > Polyether). Specific quantitative difference is grade-dependent and not available for Pandex directly.
Conditions	Standard testing conditions for elastomers (e.g., ASTM D412, ASTM D624)

Why This Matters

This class-level performance profile justifies the selection of a polyester-based TPU like Pandex for applications where mechanical durability, cut resistance, and long-term wear are primary performance requirements, effectively ruling out polyether TPUs.

• [1] OFweek New Materials Network. (2021). What is the difference between polyether TPU and polyester TPU? Retrieved from https://xincailiao.ofweek.com/news/2021-08/ART-180400-11000-30514669.html View Source
• [2] Mexpolimeros. (n.d.). TPU / TPE-U / PU / RTPR / Polyurethane. Retrieved from https://www.mexpolimeros.com View Source

Impact Toughness of TPU: A Cross-Material Comparison with Rigid Thermoplastics (ABS)

A 2026 study on 3D-printed polymers provides cross-study comparable data demonstrating the superior toughness of TPU over a common rigid plastic like ABS. In impact tests, a TPU-95A filament demonstrated Charpy impact strength ranging from 50.64 to 53.62 kJ/m² [1]. This is in contrast to ABS, which exhibited a maximum Charpy impact strength of 44.04 kJ/m² under optimized printing conditions [1].

Evidence Dimension	Charpy Impact Strength
Target Compound Data	TPU-95A filament: 50.64 - 53.62 kJ/m²
Comparator Or Baseline	ABS filament: up to 44.04 kJ/m² (under optimal conditions)
Quantified Difference	TPU-95A shows up to a 21.8% increase in Charpy impact strength over the best-case ABS result.
Conditions	3D printed specimens; Fused Filament Fabrication (FFF); varying infill patterns and layer heights.

Why This Matters

This data quantifies the substantial toughness advantage of TPU materials like Pandex over rigid thermoplastics, making them the appropriate choice for components subject to repeated impacts, flexing, or vibration damping where ABS or similar materials would crack or fail.

• [1] Le, D., et al. (2026). Mechanical Behavior of 3D Printed Acrylonitrile Butadiene Styrene and Thermoplastic Polyurethane: Effect of Infill Pattern and Layer Height. Journal of Materials Engineering and Performance. View Source

Polyester TPU vs. Polyether TPU: Differentiation in Hydrolysis and Chemical Resistance

The polyester backbone of Pandex confers a specific set of chemical resistance properties that differ from its polyether-based counterparts. Class-level data consistently indicates that polyester TPUs exhibit high resistance to oils, fuels, and solvents, but are prone to degradation in hot, humid environments (hydrolysis) [1]. Conversely, polyether TPUs offer excellent hydrolysis resistance but are less resistant to non-polar solvents and have lower mechanical strength [1][2].

Evidence Dimension	Hydrolysis and Oil Resistance
Target Compound Data	Hydrolysis Resistance: Lower; Oil/Solvent Resistance: Higher
Comparator Or Baseline	Polyether TPU: Hydrolysis Resistance: Higher; Oil/Solvent Resistance: Lower
Quantified Difference	Qualitative difference based on chemical structure. Quantitative data is grade-specific and unavailable for Pandex.
Conditions	Exposure to water, humidity, oils, and non-polar solvents.

Why This Matters

This is a critical distinction for procurement. For applications involving frequent contact with oils, greases, or fuels (e.g., automotive seals, industrial hoses), a polyester TPU like Pandex is the correct choice. For applications in wet or high-humidity environments, a polyether TPU would be more durable.

• [1] Mexpolimeros. (n.d.). TPU / TPE-U / PU / RTPR / Polyurethane. Retrieved from https://www.mexpolimeros.com View Source
• [2] KY-Plastics. (2025). Polyester vs. Polyether TPU - Materials Introduction. Retrieved from https://m.ky-plastics.com View Source

TPU vs. PETG and PCTG: Superior Mechanical Properties in Clear Aligner Applications

In a 2025 study evaluating materials for orthodontic aligners, TPU was directly compared against PETG and PCTG. The study found that mechanical properties followed the trend TPU > PETG > PCTG in elastic modulus, yield strength, right-angle tear strength, and Shore D hardness (P < 0.05) [1]. TPU also showed significantly higher elongation at break than both PETG and PCTG [1].

Evidence Dimension	Multiple Mechanical Properties (Elastic Modulus, Yield Strength, Tear Strength, Hardness)
Target Compound Data	TPU: Superior performance (specific values available in original study)
Comparator Or Baseline	PETG: Intermediate; PCTG: Inferior
Quantified Difference	TPU > PETG > PCTG (P < 0.05 for all listed properties).
Conditions	Tensile testing at 23°C and under simulated oral conditions; right-angle tear strength testing; Shore D hardness testing.

Why This Matters

This direct comparative data confirms the selection of a TPU material like Pandex when high tear resistance, hardness, and overall mechanical strength are non-negotiable, even in applications where other transparent polymers like PETG or PCTG might be considered.

• [1] Choi, S. H., et al. (2025). Comparative mechanical performance of thermoplastic materials for clear aligners under simulated oral conditions. Korean Journal of Orthodontics, 55(5), 380–391. View Source

Ideal Application Scenarios for Pandex (CAS 26375-23-5) Based on Verified Performance Data

High-Wear Industrial Components: Seals, Gaskets, and Conveyor Belts

Given the inherent high abrasion resistance and mechanical strength of polyester-based TPUs [1], Pandex is well-suited for manufacturing industrial components subjected to continuous wear and tear. Applications include seals, gaskets, hydraulic hoses, and conveyor belts where its toughness and resistance to oils and solvents provide a longer service life compared to alternative elastomers [2].

Impact-Resistant and Flexible Parts in Automotive and Footwear

The high impact strength and flexibility of TPU, as demonstrated in cross-study comparisons with rigid plastics like ABS [1], make Pandex an ideal candidate for automotive interior parts (e.g., gear knobs, dashboard components) and footwear (e.g., sports shoe soles, safety boot components). Its ability to absorb energy and resist cracking under dynamic loads is a key differentiator for these applications.

Adhesive Films and Hard-Soft Composite Bonding

The adhesive properties of ester-based TPUs, particularly their ability to form strong bonds in hard-soft composites [1], support the use of Pandex in multi-component technical parts. Applications include adhesive films for fabric coating, furniture laminates, and protective tapes, where a reliable and durable bond is essential [2].

Oil and Solvent-Resistant Tubing and Hoses

The established chemical resistance of polyester TPUs to non-polar media like oils, greases, and fuels [1] makes Pandex a reliable choice for producing tubing, hoses, and cable jacketing in industrial, automotive, and wire & cable applications. This property is crucial for preventing material swelling, degradation, or failure when in constant contact with hydrocarbons [2].

• [1] Mexpolimeros. (n.d.). TPU / TPE-U / PU / RTPR / Polyurethane. Retrieved from https://www.mexpolimeros.com View Source
• [2] MatWeb. (n.d.). Wanhua Chemical Wanthane® WHT-1185EC Polyester-based TPU. Retrieved from https://apm.matweb.com View Source